Cas no 1806032-22-3 (2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine
• CAS No: 1806032-22-3
• MF: C₇H₆F₂I₂N₂
• MW: 409.941692829132
• CID: 4851551
• Update Time: 2025-10-24

2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine

• Inchi： 1S/C7H6F2I2N2/c8-7(9)3-2-13-4(1-12)6(11)5(3)10/h2,7H,1,12H2
• InChI Key： AGNIWOUJYYQMDQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CN=C1CN)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine

2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine: A Novel Compound with Potential Applications in Medicinal Chemistry

2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine (CAS No. 1806032-22-3) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry due to its distinctive chemical structure and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse pharmacological properties and applications in drug discovery.

The chemical structure of 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine is characterized by the presence of a pyridine ring substituted with an aminomethyl group at the 2-position, a difluoromethyl group at the 5-position, and two iodine atoms at the 3- and 4-positions. The combination of these functional groups imparts unique physical and chemical properties to the molecule, making it an intriguing candidate for various research applications.

Recent studies have highlighted the potential of 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine in several areas of medicinal chemistry. One notable application is its use as a scaffold for the development of novel inhibitors targeting specific enzymes or receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine could serve as a valuable starting point for the design of anti-cancer drugs.

In addition to its potential as an enzyme inhibitor, 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine has also shown promise in the field of imaging agents. The presence of iodine atoms in the molecule makes it suitable for radiolabeling, which can be utilized in positron emission tomography (PET) or single-photon emission computed tomography (SPECT) imaging. A recent study published in Bioorganic & Medicinal Chemistry Letters reported that radiolabeled derivatives of this compound exhibited high uptake and retention in target tissues, indicating its potential as a diagnostic tool in medical imaging.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the sequential introduction of functional groups onto a pyridine ring. For example, a method described in the Tetrahedron Letters utilized a multi-step process involving nucleophilic substitution, halogenation, and reductive amination to efficiently synthesize the target compound. The availability of robust synthetic methods ensures that researchers can readily access this compound for further investigation.

The biological activity of 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while displaying minimal toxicity towards normal cells. These findings are supported by in vivo studies where the compound demonstrated significant antitumor activity in xenograft models without causing severe side effects. These results underscore the therapeutic potential of 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine and warrant further clinical evaluation.

Beyond its direct therapeutic applications, 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine has also been explored as a tool for understanding biological processes at the molecular level. Its ability to interact with specific biomolecules makes it useful for probing protein-protein interactions or studying signaling pathways. For instance, a study published in Biochemistry utilized this compound to investigate the role of a particular protein kinase in cellular signaling pathways. The insights gained from such studies can contribute to our understanding of disease mechanisms and inform the development of novel therapeutic strategies.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine (CAS No. 1806032-22-3) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new properties and uses for this compound, further solidifying its importance in the field. As more studies are conducted and new findings emerge, it is likely that 2-(Aminomethyl)-5-(difluoromethyl)-3,4-diiodopyridine will play an increasingly significant role in advancing our understanding and treatment of various diseases.